Cas no 2168118-48-5 (Heptanoic acid, 6-amino-7,7,7-trifluoro-, methyl ester)

• Product Name: Heptanoic acid, 6-amino-7,7,7-trifluoro-, methyl ester
• CAS No: 2168118-48-5
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• CID: 5154648
• Update Time: 2025-06-27

Heptanoic acid, 6-amino-7,7,7-trifluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 6-amino-7,7,7-trifluoro-, methyl ester

• Inchi： 1S/C8H14F3NO2/c1-14-7(13)5-3-2-4-6(12)8(9,10)11/h6H,2-5,12H2,1H3
• InChI Key： XACSAPQFWVTFQV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCC(N)C(F)(F)F

Additional information on Heptanoic acid, 6-amino-7,7,7-trifluoro-, methyl ester

Heptanoic Acid, 6-Amino-7,7,7-Trifluoro-, Methyl Ester (CAS No. 2168118-48-5)

The compound Heptanoic acid, 6-amino-7,7,7-trifluoro-, methyl ester (commonly referred to as CAS No. 2168118-48-5) is a specialized organic compound with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which includes a heptanoic acid backbone with a trifluorinated substituent at the terminal position and an amino group at the sixth carbon. The methyl ester functionality further enhances its versatility in various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its trifluorinated group contributes to enhanced lipophilicity and stability, making it an attractive candidate for designing bioactive molecules. Researchers have explored its role in inhibiting specific enzymes and its potential as a lead compound for developing novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its potential in oncology drug development.

The synthesis of Heptanoic acid, 6-amino-7,7,7-trifluoro-, methyl ester involves a multi-step process that combines fluorination techniques with peptide coupling strategies. The introduction of the trifluoromethyl group at the seventh position is achieved through electrophilic fluorination methods, while the amino group is introduced via reductive amination or other amine coupling reactions. The methyl ester functionality is typically introduced during the final stages of synthesis to ensure optimal solubility and reactivity.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for various extraction and purification processes. The compound's stability under physiological conditions has also been studied extensively, with results indicating moderate stability in aqueous environments at neutral pH levels.

The application of CAS No. 2168118-48-5 extends beyond pharmaceuticals into areas such as agrochemicals and materials science. In agrochemistry, it has been evaluated for its potential as a herbicide or fungicide due to its ability to disrupt specific biochemical pathways in plants and microorganisms. In materials science, researchers have explored its use as a precursor for synthesizing advanced polymers with tailored properties such as high thermal stability and mechanical strength.

From an environmental standpoint, the ecological impact of this compound has been a subject of recent research. Studies conducted under controlled laboratory conditions suggest that it undergoes biodegradation at a moderate rate under aerobic conditions. However, further investigations are required to fully understand its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, Heptanoic acid, 6-amino-7,7,7-trifluoro-, methyl ester (CAS No. 2168118-48-5) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool for researchers in drug discovery and material synthesis. As ongoing studies continue to uncover new insights into its biological activity and environmental behavior, this compound is poised to play an increasingly important role in advancing scientific innovation.